Cas no 2171260-20-9 (4-bromo-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)

• Product Name: 4-bromo-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• CAS No: 2171260-20-9
• MF: C₂₆H₂₃BrN₂O₅
• MW: 523.375226259232
• CID: 6594968
• PubChem ID: 165759604
• Update Time: 2025-10-30

4-bromo-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• 2171260-20-9
• 4-bromo-3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
• EN300-1549036

• Inchi： 1S/C26H23BrN2O5/c1-15(12-24(30)29-23-13-16(25(31)32)10-11-22(23)27)28-26(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,13,15,21H,12,14H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t15-/m1/s1
• InChI Key： NYEMQMYKPXFUMR-OAHLLOKOSA-N
• SMILES： BrC1=CC=C(C(=O)O)C=C1NC(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 522.07903g/mol
• Monoisotopic Mass: 522.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-bromo-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

Research Brief on 4-bromo-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS: 2171260-20-9)

In recent years, the compound 4-bromo-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS: 2171260-20-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promise in various applications, including drug discovery, peptide synthesis, and targeted therapeutics. The presence of both a bromo substituent and a fluorenylmethoxycarbonyl (Fmoc) protecting group makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of 4-bromo-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method using solid-phase peptide synthesis (SPPS) techniques. The researchers reported a 78% yield with improved purity, highlighting the compound's potential for scalable production. Additionally, the study emphasized the role of the Fmoc group in facilitating selective deprotection during peptide elongation, a critical factor in complex molecule assembly.

Another key area of research involves the application of this compound in targeted drug delivery systems. A 2024 study published in Bioconjugate Chemistry demonstrated its utility as a linker molecule for antibody-drug conjugates (ADCs). The bromo group allowed for site-specific conjugation to cysteine residues on monoclonal antibodies, while the Fmoc-protected amine ensured stability during the conjugation process. The resulting ADCs exhibited enhanced therapeutic efficacy and reduced off-target effects in preclinical models of breast cancer.

Furthermore, computational modeling studies have provided insights into the molecular interactions of 4-bromo-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid with biological targets. Molecular docking simulations revealed favorable binding affinities for several kinase enzymes, suggesting potential applications in kinase inhibitor development. These findings were corroborated by in vitro assays, where the compound showed moderate inhibitory activity against selected kinases involved in inflammatory pathways.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as solubility in aqueous media and long-term stability under physiological conditions require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation optimization. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-bromo-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid represents a promising scaffold in chemical biology and drug development. Its dual functionality as a synthetic intermediate and a bioconjugation tool opens new avenues for innovative therapeutic strategies. Future research should focus on expanding its applications, improving synthetic methodologies, and exploring its potential in personalized medicine approaches.